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Compound of Interest

Compound Name: 7,7-Dimethyloxepan-2-one

Cat. No.: B15439459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical compound 7,7-
Dimethyloxepan-2-one, focusing on its nomenclature as defined by the International Union of
Pure and Applied Chemistry (IUPAC) and its molecular structure.

IUPAC Nomenclature

The formal IUPAC name for the compound is 7,7-dimethyloxepan-2-one[1]. This name is
derived following the systematic rules for naming organic compounds:

e oxepan-2-one: The core of the name indicates a seven-membered heterocyclic ring
containing one oxygen atom ("oxepan") and a ketone functional group at the second position
("-2-one"). This cyclic ester is also known as a lactone.

e 7,7-dimethyl: This prefix specifies that two methyl groups are attached to the seventh carbon
atom of the oxepane ring.

Chemical Structure and Properties

7,7-Dimethyloxepan-2-one is a saturated lactone. The structure consists of a seven-
membered ring where one atom is an oxygen, and the carbon atom adjacent to the ring oxygen
is part of a carbonyl group. The carbon atom at the opposite end of the ring from the carbonyl
group is substituted with two methyl groups.
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Table 1: Chemical Identifiers and Properties of 7,7-Dimethyloxepan-2-one

Identifier/Property Value Source

Molecular Formula CsH1402 PubChem[1]
IUPAC Name 7,7-dimethyloxepan-2-one PubChem[1]
CAS Number 76638-13-6 PubChem[1]
Molecular Weight 142.20 g/mol PubChem[1]
SMILES Ccl(ccceece(=0)01)c PubChem[1]
InChiKey DPDKDGXYHZLYER- PubChem[1]
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Molecular Structure Visualization

The two-dimensional chemical structure of 7,7-Dimethyloxepan-2-one is depicted in the
diagram below. This visualization aids in understanding the spatial arrangement of atoms and
functional groups within the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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